Cas no 957061-07-3 (1,2-Di(4-boronophenoxy)ethane, dipinacol ester)

1,2-Di(4-boronophenoxy)ethane, dipinacol ester structure
957061-07-3 structure
Product Name:1,2-Di(4-boronophenoxy)ethane, dipinacol ester
CAS No:957061-07-3
MF:C26H36B2O6
MW:466.182448387146
CID:802734
PubChem ID:44119190
Update Time:2025-04-19

1,2-Di(4-boronophenoxy)ethane, dipinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy-4,1-phenylene)]bis[4,4,5,5-tetramethyl-
    • 1,2-Di(4-boronophenoxy)ethane, dipinacol ester
    • 4,4,5,5-tetramethyl-2-[4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethoxy]phenyl]-1,3,2-dioxaborolane
    • B-4383
    • OR3512
    • BS-33381
    • CS-0178626
    • AKOS025293579
    • 2,2'-[Ethane-1,2-diylbis(oxy-4,1-phenylene)]bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
    • F77436
    • 1,2-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethane
    • DTXSID90657087
    • MFCD09258655
    • 957061-07-3
    • SCHEMBL427591
    • 4,4,5,5-TETRAMETHYL-2-(4-{2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]ETHOXY}PHENYL)-1,3,2-DIOXABOROLANE
    • 1,2-Di(4-boronophenoxy)ethane dipinacol ester
    • Inchi: 1S/C26H36B2O6/c1-23(2)24(3,4)32-27(31-23)19-9-13-21(14-10-19)29-17-18-30-22-15-11-20(12-16-22)28-33-25(5,6)26(7,8)34-28/h9-16H,17-18H2,1-8H3
    • InChI Key: WYXYACQNJWQTSI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)OCCOC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 466.27000
  • Monoisotopic Mass: 466.27
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 580.1±45.0 °C at 760 mmHg
  • Flash Point: 304.7±28.7 °C
  • PSA: 55.38000
  • LogP: 3.74280
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,2-Di(4-boronophenoxy)ethane, dipinacol ester Security Information

1,2-Di(4-boronophenoxy)ethane, dipinacol ester Pricemore >>

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